Methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate

• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol
• IUPAC Name: methyl 4-[(E)-[2-(3-chloro-2-methylphenyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C21H19ClN2O3S/c1-4-24-19(25)18(12-14-8-10-15(11-9-14)20(26)27-3)28-21(24)23-17-7-5-6-16(22)13(17)2/h5-12H,4H2,1-3H3/b18-12+,23-21?
• InChI Key: LQTXIAPZNHLECY-OKZFSLEBSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)C(=O)OC)/SC1=NC3=C(C(=CC=C3)Cl)C
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)C(=O)OC)SC1=NC3=C(C(=CC=C3)Cl)C

Description

Methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate is a chemical compound used in scientific research. It is a thiazolidine derivative that has been synthesized for its potential biological and pharmacological activities.

Mechanism of Action

The exact mechanism of action of methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate is not fully understood. However, it has been found to inhibit the activity of certain enzymes and pathways involved in inflammation, oxidative stress, and cancer cell growth. It has also been found to activate certain signaling pathways involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
Methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of inflammation and oxidative stress. It has also been shown to inhibit cancer cell growth and induce apoptosis in cancer cells. In addition, it has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate in lab experiments is its potential biological and pharmacological activities. It can be used to study the mechanisms of inflammation, oxidative stress, cancer cell growth, and glucose metabolism. However, one limitation is its potential toxicity and side effects. It is important to use appropriate safety measures and dosage in lab experiments.

Future Directions

For methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate include further studies on its potential biological and pharmacological activities. It can be studied for its potential use in the treatment of various diseases, such as diabetes, obesity, and cardiovascular diseases. It can also be studied for its potential use in drug development and as a therapeutic agent. Further studies on its mechanism of action and toxicity are also needed.

Synthesis Methods

Methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate can be synthesized through a multi-step process. The first step involves the condensation of 2-amino-3-ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carbonitrile with 3-chloro-2-methylbenzaldehyde to form the intermediate Schiff base. The Schiff base is then reacted with ethyl chloroformate to form the corresponding carbamate. Finally, the carbamate is cyclized with mercaptoacetic acid to form the thiazolidine ring and methylated with methyl iodide to form the final product.

Scientific Research Applications

Methyl 4-({2-[(3-chloro-2-methylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate has been studied for its potential biological and pharmacological activities. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of diabetes, obesity, and cardiovascular diseases.